Cas no 1632-84-4 ((4-Isocyanatophenyl)(methyl)sulfane)

(4-Isocyanatophenyl)(methyl)sulfane structure
1632-84-4 structure
Product Name:(4-Isocyanatophenyl)(methyl)sulfane
CAS No:1632-84-4
MF:C8H7NOS
MW:165.212280511856
CID:83845
PubChem ID:2733316
Update Time:2025-04-18

(4-Isocyanatophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • 4-(METHYLTHIO)PHENYL ISOCYANATE
    • 4-(METHYLSULFANYL)PHENYL ISOCYANATE
    • 1-isocyanato-4-(methylthio)benzene
    • 1-isocyanato-4-methylsulfanylbenzene
    • 1-isocyanato-4-(methylsulfanyl)benzene
    • 4-methylthiobenzenisocyanate
    • 4-methylthiophenylisocyanate
    • p-methylthiophenylisocyanate
    • (4-isocyanatophenyl)(Methyl)sulfane
    • 1-isocyanato-4-methylsulfanyl-benzene
    • 4-(Methylthio)phenyl isocyanate,97%
    • 4-(Methylthio)phenyl isocyanate 97%
    • 4-(Methylthio)phenyl isocyanate, 97% 10GR
    • 4-(METHYLTHIO)PHENylisoCYANATE
    • LS-02814
    • AKOS005171738
    • Benzene, 1-isocyanato-4-(methylthio)-
    • W-200153
    • 4-METHYLTHIOPHENYL ISOCYANATE
    • p-methylthiophenyl isocyanate
    • FT-0619089
    • MFCD00013878
    • C80083
    • DTXSID20369843
    • 4-(Methylthio)phenyl isocyanate, 97%
    • SCHEMBL546217
    • GEO-01965
    • 1632-84-4
    • EN300-146743
    • STK504627
    • ALBB-007567
    • DB-043552
    • (4-Isocyanatophenyl)(methyl)sulfane
    • MDL： MFCD00013878
    • Inchi： 1S/C8H7NOS/c1-11-8-4-2-7(3-5-8)9-6-10/h2-5H,1H3
    • InChI Key： QNKQBDZVEKZFBN-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)N=C=O
    • BRN： 1936612

Computed Properties

  • Exact Mass: 165.02500
  • Monoisotopic Mass: 165.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.7A^2

Experimental Properties

  • Color/Form: A colorless liquid with a pungent odor
  • Density: 1.176 g/mL at 25 °C(lit.)
  • Boiling Point: 117-118 °C/8 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:219.2°F
    Degrees Celsius:104°C
  • Refractive Index: n20/D 1.606(lit.)
  • PSA: 54.73000
  • LogP: 2.37580
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(4-Isocyanatophenyl)(methyl)sulfane Security Information

(4-Isocyanatophenyl)(methyl)sulfane Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(4-Isocyanatophenyl)(methyl)sulfane Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Enamine
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